Cas no 2228090-10-4 (2-amino-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid)

• Product Name: 2-amino-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid
• CAS No: 2228090-10-4
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6184535
• PubChem ID: 165791066
• Update Time: 2025-06-11

2-amino-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid
• 2228090-10-4
• 2-amino-2-{1-[3-(propan-2-yl)phenyl]cyclopropyl}acetic acid
• EN300-1750767

• Inchi： 1S/C14H19NO2/c1-9(2)10-4-3-5-11(8-10)14(6-7-14)12(15)13(16)17/h3-5,8-9,12H,6-7,15H2,1-2H3,(H,16,17)
• InChI Key： NFEHJLWTOBMAGT-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2C=CC=C(C(C)C)C=2)CC1)N)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid

Introduction to 2-amino-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid (CAS No. 2228090-10-4)

2-amino-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid, identified by its CAS number 2228090-10-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes an amino group, a cyclopropyl ring, and an acetic acid moiety. The unique arrangement of these functional groups imparts distinct chemical properties, making it a promising candidate for various biochemical and pharmacological applications.

The structural motif of 2-amino-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid is particularly noteworthy due to its potential to interact with biological targets in novel ways. The presence of the cyclopropyl ring, a three-membered carbon heterocycle, is known to enhance binding affinity and selectivity in drug design. This feature has been extensively explored in recent years, as cyclopropane-containing compounds have shown promise in modulating enzyme activity and receptor interactions. The 1-3-(propan-2-yl)phenyl substituent further contributes to the compound's structural complexity, offering multiple sites for functionalization and interaction with biological systems.

In the context of modern drug discovery, the synthesis and characterization of such intricate molecules are critical for developing next-generation therapeutics. The amino group in 2-amino-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid serves as a versatile handle for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. This adaptability has made it a valuable scaffold in medicinal chemistry efforts aimed at addressing unmet medical needs.

Recent studies have highlighted the potential of 2-amino-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid in modulating pathways relevant to inflammation and pain management. Research indicates that compounds with similar structural features may exert their effects by interacting with specific enzymes or receptors involved in these pathways. For instance, the cyclopropyl moiety has been shown to influence the conformational dynamics of target proteins, potentially leading to improved binding efficacy. Additionally, the phenyl ring substituent may engage in π-stacking interactions with biological macromolecules, further enhancing drug-receptor affinity.

The acetic acid moiety in 2-amino-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid also plays a crucial role in determining its pharmacokinetic profile. Acetate derivatives are often well-tolerated by biological systems due to their rapid metabolism and excretion. This characteristic makes them particularly suitable for oral administration and long-term therapeutic use. Furthermore, the carboxylic acid group can participate in hydrogen bonding interactions, which are essential for stabilizing protein-ligand complexes and improving drug bioavailability.

Advances in computational chemistry have further accelerated the study of 2-amino-2-{1-3-(propan-2-yl)phenylcyclopropyl}acetic acid by enabling high-throughput virtual screening and molecular dynamics simulations. These techniques have allowed researchers to predict binding affinities and identify optimal conformations of the compound within biological targets. Such computational insights have been instrumental in guiding synthetic strategies and optimizing lead compounds for clinical development.

The synthesis of CAS No. 2228090-10-4 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the cyclopropyl ring system efficiently. Additionally, protecting group strategies are often utilized to safeguard reactive sites during synthetic transformations. The final product is typically characterized using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its identity and purity.

In conclusion, 2-amino-2-{1-3-(propan-2-y]pheny lcycloprop yl}acetic acid (CAS No. 2228090 10 4) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a pivotal role in shaping the future of medicine.